Cas no 1187933-00-1 ((R)-2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine)

• Product Name: (R)-2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine
• CAS No: 1187933-00-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD11508924
• CID: 4773577
• Update Time: 2026-02-26

(R)-2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine
• SB31538
• (R)-2-(1-Amino-2-methylpropyl)pyridin-4-amine
• 2-[(1R)-1-amino-2-methylpropyl]pyridin-4-amine

• MDL： MFCD11508924
• Inchi： 1S/C9H15N3/c1-6(2)9(11)8-5-7(10)3-4-12-8/h3-6,9H,11H2,1-2H3,(H2,10,12)/t9-/m1/s1
• InChI Key： UGFVGWWBPJMTLV-SECBINFHSA-N
• SMILES： N[C@@H](C1C=C(C=CN=1)N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 0.4
• Topological Polar Surface Area: 64.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on (R)-2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine

Introduction to (R)-2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine (CAS No. 1187933-00-1)

The compound (R)-2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine, identified by the CAS number 1187933-00-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of a pyridine ring substituted with an amino group at the 4-position and a chiral (R)-configured side chain at the 2-position, making it a valuable substrate for stereochemical studies and enantioselective synthesis.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, particularly through asymmetric catalysis and enantioselective alkylation techniques. Researchers have demonstrated that the synthesis of (R)-2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine can be achieved via a multi-step process involving Stille coupling, Suzuki-Miyaura cross-coupling, and hydrogenation reactions. These methods not only enhance the yield but also ensure high enantiomeric excess, which is critical for its application in chiral environments.

In terms of pharmacological properties, this compound has shown promising results in preliminary bioassays. Studies suggest that it exhibits moderate inhibitory activity against certain kinases, making it a potential lead compound for anti-cancer drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in vitro, highlighting its potential role in treating chronic diseases such as neurodegenerative disorders and inflammatory conditions.

The structural versatility of (R)-2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine allows for further functionalization to explore its biological space. Recent research has focused on modifying the side chain to improve pharmacokinetic properties, such as solubility and bioavailability. For instance, the introduction of hydrophilic groups or the optimization of lipophilic balance has been shown to enhance its absorption profiles in preclinical models.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structure and purity of this compound. These analyses are crucial for ensuring the reliability of experimental results in downstream applications. Additionally, computational chemistry tools have been utilized to predict its physicochemical properties, which aid in rational drug design and optimization.

In conclusion, (R)-2-(1-Amino-2-methyl-propyl)-pyridin-4-ylamine (CAS No. 1187933-00-1) represents a valuable molecule with diverse applications in chemical synthesis and pharmacological research. Its chiral nature, coupled with promising biological activities, positions it as a key player in the development of novel therapeutic agents. Continued exploration into its structure-function relationships will undoubtedly unlock new opportunities for advancing medical science.